Cas no 2172584-70-0 (2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine
• CAS No: 2172584-70-0
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6264540
• PubChem ID: 165958489
• Update Time: 2025-05-24

2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine
• 2172584-70-0
• EN300-1476729

• Inchi： 1S/C14H25N3/c1-10-6-11(2)16-13(7-10)12-8-15-17(9-12)14(3,4)5/h8-11,13,16H,6-7H2,1-5H3
• InChI Key： YCMQLSVBIMNZPO-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C)CC1C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine

Comprehensive Overview of 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine (CAS No. 2172584-70-0)

The compound 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine (CAS No. 2172584-70-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the pyrazole ring, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine has surged due to their versatility in medicinal chemistry. The pyrazole moiety, in particular, is known for its role in enhancing binding affinity and metabolic stability. This compound's dimethylpiperidine backbone further contributes to its lipophilicity, a critical factor in drug design for improved bioavailability.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for therapeutic applications. 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine has been studied for its potential as a scaffold in developing such inhibitors. Its structural flexibility allows for modifications that can target specific enzymes or receptors, making it a promising candidate for treating various conditions, including inflammatory diseases and metabolic disorders.

Another area of interest is the compound's role in agrochemical innovation. The pyrazole derivatives are widely used in crop protection due to their efficacy against pests and pathogens. The tert-butyl group in this compound enhances its stability under environmental conditions, which is a desirable trait for agrochemical formulations. Researchers are actively investigating its potential as a precursor for novel pesticides or herbicides.

From a synthetic chemistry perspective, the preparation of 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine involves multi-step reactions, including cyclization and functional group transformations. Advances in catalytic methods have improved the efficiency of these processes, reducing costs and environmental impact. This aligns with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the molecule, which is crucial for its intended applications. The compound's CAS No. 2172584-70-0 serves as a unique identifier in databases, facilitating research and regulatory compliance.

In conclusion, 2-(1-tert-butyl-1H-pyrazol-4-yl)-4,6-dimethylpiperidine represents a fascinating area of study with broad implications for pharmaceuticals and agrochemicals. Its combination of a pyrazole ring and piperidine backbone offers a versatile platform for innovation. As research continues, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.